Cas no 1105228-54-3 (N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide)

• Product Name: N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide
• CAS No: 1105228-54-3
• MF: C₁₈H₂₇N₃O₆S
• MW: 413.488483667374
• CID: 5471510
• PubChem ID: 7639037
• Update Time: 2025-05-19

N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]oxamide
• N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide
• VU0497008-1
• AKOS024678137
• 1105228-54-3
• F2761-0289
• N1-(2,2-diethoxyethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)oxalamide

• Inchi： 1S/C18H27N3O6S/c1-4-26-16(27-5-2)12-19-17(22)18(23)20-15-11-14(8-7-13(15)3)21-9-6-10-28(21,24)25/h7-8,11,16H,4-6,9-10,12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： PPYJUWMRLGVDJH-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(C)=C(C=1)NC(C(NCC(OCC)OCC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 413.16205676g/mol
• Monoisotopic Mass: 413.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide

Professional Introduction to Compound with CAS No. 1105228-54-3 and Product Name: N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide

The compound with the CAS number 1105228-54-3 and the product name N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecular structure incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

At the core of this compound's identity is its intricate molecular framework, which includes an N-(2,2-diethoxyethyl) moiety and a 5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl group. These components are strategically positioned to enable various biochemical interactions, which are crucial for its intended applications. The N-(2,2-diethoxyethyl) part of the molecule likely plays a role in modulating solubility and bioavailability, while the 5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl moiety contributes to the compound's binding affinity and specificity towards target proteins.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The presence of a thiazolidine ring in the molecular structure of this compound is particularly noteworthy. Thiazolidine derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The specific modification of the thiazolidine ring with a dioxo group further enhances its potential as a pharmacophore, enabling it to interact with biological targets in a more nuanced manner.

The N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl] portion of the molecule is another critical feature that contributes to its biological activity. This segment combines a phenyl ring with a methyl substituent and a thiazolidine derivative, creating a multifunctional scaffold that can engage with various biological pathways. The phenyl ring is known for its ability to modulate electronic properties and binding interactions, while the methyl group can influence steric hindrance and orientation in enzyme active sites.

In terms of potential applications, this compound shows promise in several areas of biomedical research. One particularly exciting avenue is its potential use as an inhibitor of kinases and other enzymes involved in cancer progression. The unique structural features of this molecule allow it to bind to specific pockets on these enzymes, thereby inhibiting their activity and potentially slowing down tumor growth. Preliminary studies have suggested that derivatives of this compound exhibit significant inhibitory effects on various kinases without causing severe side effects.

Another area where this compound holds promise is in the treatment of inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are responsible for producing pro-inflammatory mediators. The structural design of this compound allows it to interact with these enzymes and modulate their activity, potentially reducing inflammation and alleviating symptoms associated with conditions like arthritis and autoimmune disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards before being subjected to biological testing.

Biological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro assays have shown that it exhibits potent activity against several target enzymes relevant to cancer and inflammation. These results have encouraged researchers to proceed with further studies using animal models to validate these findings and assess potential therapeutic efficacy. Initial animal studies have been promising, indicating that the compound can effectively reduce tumor growth and alleviate inflammatory responses without significant toxicity.

The development of new drugs is often a lengthy process that involves extensive testing to ensure safety and efficacy before they can be approved for human use. However, compounds like this one represent significant milestones in drug discovery due to their innovative design and promising preclinical results. The combination of computational modeling and experimental validation has been instrumental in optimizing its structure for better biological activity while minimizing potential side effects.

Future research directions may include exploring analogs of this compound that exhibit even higher potency or selectivity for specific biological targets. Additionally, investigating its mechanism of action at the molecular level could provide valuable insights into how it interacts with biological systems. These insights could not only enhance our understanding of disease processes but also guide the development of new therapeutic strategies.

In conclusion,N-(2,2-diethoxyethyl)-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide represents a compelling example of how structural innovation can lead to novel pharmacological entities with significant therapeutic potential. Its unique molecular architecture makes it well-suited for interaction with key biological targets involved in cancer and inflammation, offering hope for new treatments in these challenging areas.